Cas no 1822980-19-7 (3-Amino-3-[4-(methoxycarbonyl)thiophen-2-yl]propanoic acid)

• Product Name: 3-Amino-3-[4-(methoxycarbonyl)thiophen-2-yl]propanoic acid
• CAS No: 1822980-19-7
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 6439887
• PubChem ID: 165662668
• Update Time: 2025-05-20

3-Amino-3-[4-(methoxycarbonyl)thiophen-2-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1854089
• 3-amino-3-[4-(methoxycarbonyl)thiophen-2-yl]propanoic acid
• 1822980-19-7
• 3-Amino-3-[4-(methoxycarbonyl)thiophen-2-yl]propanoic acid

• Inchi： 1S/C9H11NO4S/c1-14-9(13)5-2-7(15-4-5)6(10)3-8(11)12/h2,4,6H,3,10H2,1H3,(H,11,12)
• InChI Key： KJCSYMWLAUKTTL-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1C(CC(=O)O)N

Computed Properties

• Exact Mass: 229.04087901g/mol
• Monoisotopic Mass: 229.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 118Ų

Additional information on 3-Amino-3-[4-(methoxycarbonyl)thiophen-2-yl]propanoic acid

Comprehensive Overview of 3-Amino-3-[4-(methoxycarbonyl)thiophen-2-yl]propanoic acid (CAS No. 1822980-19-7)

3-Amino-3-[4-(methoxycarbonyl)thiophen-2-yl]propanoic acid (CAS No. 1822980-19-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound combines a thiophene ring with a methoxycarbonyl group and a propanoic acid backbone, making it a versatile intermediate in drug discovery. Researchers are particularly interested in its potential applications in peptide synthesis, enzyme inhibition, and small-molecule therapeutics. Its CAS number 1822980-19-7 serves as a critical identifier for regulatory and scientific documentation.

The growing demand for heterocyclic compounds like 3-Amino-3-[4-(methoxycarbonyl)thiophen-2-yl]propanoic acid is driven by their role in developing targeted therapies and bioconjugation techniques. Recent studies highlight its utility in covalent inhibitor design, a hot topic in cancer research and infectious disease treatment. Users frequently search for terms such as "thiophene derivatives in medicine" or "amino acid-based drug design," reflecting the compound's relevance in modern pharmacology. Its carboxylic acid and ester functional groups further enhance its reactivity, enabling diverse synthetic pathways.

From a synthetic chemistry perspective, CAS 1822980-19-7 is valued for its compatibility with cross-coupling reactions and click chemistry. These methods are pivotal in creating biocompatible materials and prodrugs, aligning with trends in personalized medicine. The compound's methoxycarbonyl-thiophene moiety is also explored in fluorescence labeling, addressing the need for non-invasive imaging agents. Such applications resonate with searches like "thiophene-based probes" or "amino acid modifications for diagnostics," underscoring its interdisciplinary appeal.

Quality control and scalability are critical for 3-Amino-3-[4-(methoxycarbonyl)thiophen-2-yl]propanoic acid production. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure purity, a common concern for buyers querying "CAS 1822980-19-7 suppliers" or "high-purity thiophene derivatives." The compound's stability under physiological conditions further supports its use in in vivo studies, a key area for preclinical research.

In summary, 3-Amino-3-[4-(methoxycarbonyl)thiophen-2-yl]propanoic acid (CAS No. 1822980-19-7) represents a convergence of medicinal chemistry and material science. Its adaptability to green chemistry protocols and biodegradable formulations positions it as a sustainable choice, answering queries like "eco-friendly pharmaceutical intermediates." As research advances, this compound is poised to play a pivotal role in next-generation therapeutic innovations.